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Compound of Interest

Compound Name: 1,5-Diphenylcarbazone

Cat. No.: B7855421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,5-Diphenylcarbazone (DPCO)

and 1,5-Diphenylcarbazide (DPC), two closely related organic compounds with significant

applications in analytical chemistry. This document details their chemical properties, the redox

relationship that connects them, and their primary uses, particularly in the spectrophotometric

determination of heavy metals. Detailed experimental protocols and structured data are

provided to assist researchers in their practical applications.

Core Chemical and Physical Properties
1,5-Diphenylcarbazide is a white crystalline solid, while its oxidation product, 1,5-
Diphenylcarbazone, is an orange crystalline solid.[1][2] Both compounds are sparingly soluble

in water but show good solubility in various organic solvents.[1][3]

Data Presentation: A Comparative Analysis
The following table summarizes the key quantitative data for 1,5-Diphenylcarbazone and 1,5-

Diphenylcarbazide, facilitating a direct comparison of their fundamental properties.
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Property
1,5-Diphenylcarbazone
(DPCO)

1,5-Diphenylcarbazide
(DPC)

Molecular Formula C₁₃H₁₂N₄O[1] C₁₃H₁₄N₄O

Molecular Weight 240.26 g/mol [1] 242.28 g/mol

Appearance
Orange to red crystalline

powder[1]

White to cream crystalline

powder[4]

Melting Point 157 °C[1] 170-176 °C[4]

Solubility in Water Poor[1] Scarcely soluble[3]

Solubility in Organic Solvents
Soluble in ethanol, chloroform,

benzene, and acetone.[1]

Readily soluble in acetone, hot

ethanol, and acetic acid.[3][5]

pKa (Predicted) Not readily available 9.98 ± 0.43[4]

UV-Vis λmax (in Ethanol) ~400 nm (weak)[6]
Not specified for the free

compound

UV-Vis λmax of Metal Complex

Forms a purple complex with

Hg(II) ions.[1] Forms colored

complexes with Cr(III) ions.[1]

Forms a reddish-purple

complex with Cr(VI) (via

oxidation to DPCO) with a

λmax around 540-545 nm.[7]

[8]

The Redox Relationship: From Carbazide to
Carbazone
The critical functional difference between 1,5-Diphenylcarbazide and 1,5-Diphenylcarbazone
lies in their oxidation states. DPC can be readily oxidized to DPCO, a transformation that is

central to its use as a chromogenic reagent.[3] This oxidation can be initiated by exposure to

light and air, or more controllably, by chemical oxidizing agents.[3]

Reaction Pathway
The oxidation of 1,5-Diphenylcarbazide to 1,5-Diphenylcarbazone involves the removal of two

hydrogen atoms, leading to the formation of a conjugated system that is responsible for the
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compound's color.

1,5-Diphenylcarbazide (DPC)
(Colorless/White)

1,5-Diphenylcarbazone (DPCO)
(Orange/Red)

Oxidation
(-2H⁺, -2e⁻)

Reduction
(+2H⁺, +2e⁻)

Click to download full resolution via product page

Caption: Redox relationship between 1,5-Diphenylcarbazide and 1,5-Diphenylcarbazone.

Applications in Analytical Chemistry
Both compounds are valuable reagents in analytical chemistry, primarily for the detection and

quantification of metal ions.

1,5-Diphenylcarbazide: A Sensitive Chromogenic
Reagent
The most prominent application of DPC is in the colorimetric determination of hexavalent

chromium (Cr(VI)).[9] In an acidic medium, DPC is oxidized by Cr(VI) to DPCO. The newly

formed DPCO then chelates with the resulting trivalent chromium (Cr(III)) to form an intensely

colored reddish-purple complex.[9][10] The intensity of this color, measured

spectrophotometrically, is directly proportional to the initial concentration of Cr(VI).[9]

1,5-Diphenylcarbazone: An Indicator for Mercurimetry
1,5-Diphenylcarbazone is widely used as an indicator in mercurimetry, a type of titration used

for the determination of chloride ions. In this method, a solution containing chloride ions is

titrated with a standard solution of mercury(II) nitrate. After all the chloride has reacted to form

undissociated mercury(II) chloride, the excess Hg(II) ions react with the DPCO indicator to form

a distinct purple complex, signaling the endpoint of the titration.[1]

Experimental Protocols
Protocol 1: Spectrophotometric Determination of
Hexavalent Chromium using 1,5-Diphenylcarbazide
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This protocol outlines the steps for the sensitive determination of Cr(VI) in aqueous samples.

1. Reagents and Materials:

1,5-Diphenylcarbazide (DPC) Solution (0.5% w/v): Dissolve 0.5 g of DPC in 100 mL of

acetone. Store in a dark bottle and prepare fresh as it can degrade.[11]

Sulfuric Acid (H₂SO₄) Solution (0.2 M): Carefully add concentrated sulfuric acid to deionized

water.[9]

Chromium(VI) Standard Stock Solution (e.g., 1000 mg/L): Prepare from a certified standard.

Working Standard Solutions: Prepare a series of dilutions from the stock solution to create a

calibration curve.

Spectrophotometer capable of measuring absorbance at 543 nm.[9]

2. Procedure:

To a 2 mL aliquot of the sample (or standard), add 1 mL of 0.2 M sulfuric acid.[9]

Add 1 mL of the 0.5% w/v DPC solution and mix thoroughly.[9]

Allow the color to develop for 5 minutes. The solution will turn a reddish-purple color in the

presence of Cr(VI).[9]

Measure the absorbance of the solution at 543 nm, using a reagent blank as a reference.[9]

Construct a calibration curve by plotting the absorbance of the standard solutions against

their known concentrations.

Determine the concentration of Cr(VI) in the sample by comparing its absorbance to the

calibration curve.

Experimental Workflow:
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Caption: Workflow for the spectrophotometric determination of Cr(VI) using DPC.

Protocol 2: Synthesis of 1,5-Diphenylcarbazide from
Phenylhydrazine and Urea
This protocol describes a common laboratory method for the synthesis of DPC.[12]

1. Reagents and Materials:

Phenylhydrazine[12]
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Urea[12]

Xylene[12]

Ethanol and Acetic Acid (for recrystallization)

Reflux apparatus

Filtration equipment

2. Procedure:

In a round-bottom flask equipped with a reflux condenser, combine phenylhydrazine and

urea in xylene.[12]

Heat the mixture to reflux for 32 hours.[12]

Allow the reaction mixture to cool overnight, which should result in the precipitation of the

crude product.[12]

Collect the crude 1,5-Diphenylcarbazide by filtration.

Purify the product by recrystallization from a suitable solvent system, such as a mixture of

ethanol and a small amount of acetic acid.

Dry the purified crystals.

Synthesis Pathway:

2x Phenylhydrazine

1,5-Diphenylcarbazide

Reflux in Xylene

Urea
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Caption: Synthesis of 1,5-Diphenylcarbazide from phenylhydrazine and urea.

Conclusion
1,5-Diphenylcarbazide and 1,5-Diphenylcarbazone are indispensable reagents in analytical

chemistry. Their utility stems from the redox relationship between them and their ability to form

intensely colored complexes with specific metal ions. Understanding their chemical properties

and the detailed experimental protocols for their use is crucial for researchers in various

scientific disciplines, including environmental monitoring, industrial quality control, and

potentially in the development of novel sensing applications. This guide provides a foundational

understanding to facilitate their effective application in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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